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Compound of Interest

Compound Name: Diiron nonacarbonyl!
Cat. No.: B1239563
Get Quote
\ J

This guide provides essential safety information, troubleshooting advice, and handling
protocols for diiron nonacarbonyl (Fez(CO)9) to ensure the safety of researchers, scientists,
and drug development professionals.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with diiron nonacarbonyl?

Al: Diiron nonacarbonyl is a flammable solid that is sensitive to air, moisture, and heat.[1][2]
The main risks include:

 Toxicity: It is toxic if swallowed or inhaled.[3][4] Its primary toxic effect stems from the release
of carbon monoxide (CO), a potent asphyxiant, upon decomposition.[3] Symptoms of
exposure mimic CO poisoning and can include headache, dizziness, nausea, and weakness.

[3]

o Flammability: It is a flammable solid and can ignite when exposed to heat, sparks, or open
flames.[1][5] Large quantities may ignite spontaneously in a desiccator.[6] It also releases
flammable gas upon contact with water.[1][4]
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o Reactivity: It is incompatible with strong oxidizing agents.[5] It decomposes when heated to
around 100°C, releasing carbon monoxide.[3]

Q2: What are the proper storage conditions for diiron nonacarbonyl?

A2: To prevent decomposition and maintain chemical integrity, diiron nonacarbonyl must be
stored under specific conditions:

o Atmosphere: Store under an inert atmosphere, such as nitrogen or argon.[3][5]

o Temperature: Keep refrigerated, typically between 2-8°C (35-46°F).[1] Some sources
recommend storage below 4°C (39°F) or even in a freezer.[3][5][7]

e Environment: Store in a cool, dry, well-ventilated, and dark place.[1][3] The container should
be tightly sealed to protect from moisture and air.[1][3]

o Compatibility: Keep away from incompatible materials like oxidizing agents and water.[5]

Q3: What Personal Protective Equipment (PPE) is required when handling diiron
nonacarbonyl?

A3: A comprehensive set of PPE is necessary to minimize exposure risks:

e Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to
EN166 (EU) or NIOSH (US) standards.[1][4][5]

o Skin Protection: Wear flame-retardant and impervious protective clothing, such as a lab coat.
[1][4] Nitrile rubber gloves are recommended for hand protection.[3][7]

» Respiratory Protection: Handling should occur in a well-ventilated area, such as a fume hood
or glove box.[1][3] If airborne concentrations exceed exposure limits or if ventilation is
inadequate, a NIOSH-approved full-face respirator with appropriate cartridges is required.[1]

[5]
Q4: What should | do in case of a spill?

A4: In the event of a spill, follow these emergency procedures immediately:
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» Evacuate: Evacuate all personnel from the immediate spill area.[1][4]
e Ventilate: Ensure the area is well-ventilated.[5]

o Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames from the area.[1]

[5]

o Containment: Wearing appropriate PPE, sweep up the spilled solid. Use non-sparking tools
and explosion-proof equipment.[4][5] Avoid creating dust.[5]

o Collection: Collect the material using an inert, non-sparking absorbent like dry sand or
vermiculite and place it into a suitable, labeled container for hazardous waste disposal.[3][5]
Do not use water to clean the spill, as it can release flammable gas.[1]

» Decontamination: Wash the spill area thoroughly.
Q5: How should diiron nonacarbonyl waste be disposed of?

A5: Diiron nonacarbonyl and any contaminated materials are considered hazardous waste.[7]
Disposal must be conducted in accordance with all applicable local, state, and federal
regulations.[4] Place the waste in a sealed, properly labeled container and arrange for disposal
through a licensed hazardous waste management facility.[4] Empty containers may still contain
product residue and should be treated as hazardous.[5]

Troubleshooting Guide

Q: My reaction is yielding inconsistent results or failing completely. What could be the cause
related to diiron nonacarbonyl handling?

A: Inconsistent outcomes are often linked to the degradation of the reagent due to improper
handling or storage.[2] Key factors include:

o Exposure to Air or Moisture: Diiron nonacarbonyl is highly sensitive to air and moisture,
which causes it to decompose.[3] Always handle it under an inert atmosphere (e.g., in a
glove box or using Schlenk techniques).[3]

e Decomposition: The compound decomposes with exposure to heat or light.[2] Ensure it is
stored properly in a cool, dark place and that reaction temperatures are carefully controlled.
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[2][3] In hydrocarbon solvents, it can decompose to iron pentacarbonyl (Fe(CO)s) and triiron
dodecacarbonyl (Fe3(CO)12).[2]

e Poor Solubility: Diiron nonacarbonyl is virtually insoluble in most common solvents, which
can lead to slow or incomplete reactions.[2] Reactions are often performed as a slurry.
Tetrahydrofuran (THF) is a common solvent, but it is not inert and reacts with the compound
to form other iron carbonyl species.[2][8]

Q: The color of my diiron nonacarbonyl has changed from its typical orange/yellow
appearance. Is it still viable?

A: A significant color change may indicate decomposition. Diiron nonacarbonyl should appear
as golden-yellow or orange flakes/crystals.[3][5] If the material appears discolored, it has likely
been exposed to air, moisture, or light, leading to the formation of iron oxides or other
decomposition products.[3] Using degraded material will likely lead to poor reaction
performance and is not recommended.

Data Presentation

Table 1: Physical and Chemical Properties of Diiron Nonacarbonyl

Property Value

Molecular Formula CoFe20s9

Molecular Weight 363.78 g/mol

Appearance Yellow-orange solid/flakes
Density 2.08 g/cm?3

Decomposition Point

~100 °C (212 °F)

Insoluble in water and most common organic

Solubility
solvents
Sources:[3][7]
Table 2: Safety and Exposure Data
© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Diiron_Nonacarbonyl_Fe_CO_Reactivity.pdf
https://grokipedia.com/page/Diiron_nonacarbonyl
https://www.benchchem.com/pdf/Technical_Support_Center_Diiron_Nonacarbonyl_Fe_CO_Reactivity.pdf
https://www.benchchem.com/product/b1239563/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-diiron-nonacarbonyl
https://www.benchchem.com/pdf/Technical_Support_Center_Diiron_Nonacarbonyl_Fe_CO_Reactivity.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Diiron_Nonacarbonyl_Fe_CO_Reactivity.pdf
https://en.wikipedia.org/wiki/Diiron_nonacarbonyl
https://www.benchchem.com/product/b1239563/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-diiron-nonacarbonyl
https://www.benchchem.com/product/b1239563/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-diiron-nonacarbonyl
https://grokipedia.com/page/Diiron_nonacarbonyl
https://pim-resources.coleparmer.com/sds/97550.pdf
https://grokipedia.com/page/Diiron_nonacarbonyl
https://www.benchchem.com/product/b1239563/docs?utm_src=pdf-body#technical-support-center-safe-handling-of-diiron-nonacarbonyl
https://grokipedia.com/page/Diiron_nonacarbonyl
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=20928-0500
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Parameter Value

H228 (Flammable solid), H261 (In contact with
GHS Hazard Statements water releases flammable gas), H301+H331

(Toxic if swallowed or inhaled)

Signal Word Danger
ACGIH Exposure Limit 1 mg/m3 TWA (as Fe, for soluble iron salts)
NIOSH Exposure Limit 1 mg/m3 TWA (as Fe, for soluble iron salts)

Sources:[4][5][9]

Experimental Protocols

General Protocol for Safe Handling of Diiron
Nonacarbonyl in an Inert Atmosphere Glove Box

o Preparation: Before starting, ensure the glove box has a stable inert atmosphere (e.g., <1
ppm Oz, <1 ppm H20). Ensure all necessary glassware is oven-dried and brought into the
glove box without introducing atmospheric contaminants. All tools, including spatulas, should
be clean and dry.

» Pre-weighing: Transfer an approximate amount of diiron nonacarbonyl to a pre-weighed,
sealed container inside the glove box.

e Weighing: Tare a balance inside the glove box. Open the container and carefully weigh the
desired amount of diiron nonacarbonyl onto a weighing paper or directly into the reaction
vessel. Work gently to avoid creating dust.[5]

o Transfer: Add the weighed diiron nonacarbonyl to the reaction vessel. If using a solvent,
add it slowly to the solid.

o Sealing: Securely seal the reaction vessel before removing it from the glove box.

e Cleanup: Carefully clean any residual powder from the balance and work area using a brush
or a glove box-compatible vacuum.
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o Storage: Tightly reseal the main container of diiron nonacarbonyl. Return it to its
designated refrigerated storage location.[1][5]

o Post-Handling: After completing the experiment, decontaminate all equipment. Wash hands

thoroughly after removing gloves.[5]

Visualizations

5. Reaction Setup 6. ion 7. Waste Disposal
(Controlled Environment) (Hazardous Waste)

4. Handling & Weighing
(inside Glove Box / Fume Hood)

1. Risk Assessment 2. Preparation
(Review SDS) (Inert Atmosphere, Dry Glassware) )

3. Don PPE
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Workflow for the safe handling of diiron nonacarbonyl.
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Problem:
Inconsistent Reaction Results / Low Yield

Potential Cause 1: Potential Cause 2:
Reagent Decomposition Poor Solubility

\

Exposure to Air/Moisture? Exposure to Heat/Light?

Click to download full resolution via product page

Caption: Troubleshooting guide for common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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